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Compound of Interest

Compound Name: Selank (diacetate)

Cat. No.: B12369270

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the calculation of Selank
(diacetate) dosage for rodent studies, along with detailed protocols for its administration and
the assessment of its anxiolytic effects.

Introduction to Selank

Selank is a synthetic heptapeptide analogue of the endogenous tetrapeptide tuftsin, with the
amino acid sequence Thr-Lys-Pro-Arg-Pro-Gly-Pro.[1][2] It has been developed by the Institute
of Molecular Genetics of the Russian Academy of Sciences and is recognized for its nootropic
and anxiolytic properties.[3] Clinical studies have suggested that Selank's anxiolytic effects are
comparable to those of benzodiazepines, but without the associated sedative and amnestic
side effects.[2][4] Its mechanism of action is primarily associated with the allosteric modulation
of the GABAergic system.[1][2][5]

Dosage and Administration
Dosage Calculation and Ranges

The effective dosage of Selank in rodent studies typically ranges from 100 pg/kg to 300 pg/kg,
with the specific dose depending on the rodent species and the intended biological effect.
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Rodent Dosage Range Administration Primary Effect

. . Reference(s)
Species (ngl/kg) Route Studied
) Intraperitoneal o
Mice 100 ] Anxiolytic [5]
(i.p.)
) Anxiolytic, Gene
Rats 300 Intranasal (i.n.) ) [2][4]
Expression
Intraperitoneal Correction of
Rats 300 _ ) [2]
(i.p.) Hypoxia Effects
] Interaction with
Rats 300 Intranasal (i.n.) [4]

Diazepam

Preparation of Dosing Solution

Materials:

o Selank (diacetate) powder

« Sterile saline solution (0.9% NaCl) or Phosphate-Buffered Saline (PBS, pH 7.2)
» Sterile microcentrifuge tubes

» Vortex mixer

 Sterile syringe filters (0.22 pum)

o Sterile syringes and needles

Protocol:

o Determine the required concentration: Based on the desired dosage (e.g., 300 ug/kg) and
the average weight of the rodents, calculate the required concentration of the Selank
solution. For example, to administer 300 pg to a 300g rat in a volume of 10 pl, a
concentration of 30 mg/ml would be needed. However, published studies have used
concentrations such as 12 mg/ml in saline.[4]
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Weigh the Selank powder: Accurately weigh the required amount of Selank (diacetate)
powder in a sterile microcentrifuge tube.

Dissolve in sterile saline/PBS: Add the appropriate volume of sterile saline or PBS to the
microcentrifuge tube. One source suggests a solubility of approximately 10 mg/ml in PBS
(pH 7.2).[6] Another study reports dissolving Selank in saline to a concentration of 12 mg/ml.

[4]
Vortex: Vortex the tube until the powder is completely dissolved.

Sterile filter: To ensure sterility, filter the solution through a 0.22 um syringe filter into a new
sterile tube.

Storage: It is recommended to use the freshly prepared aqueous solution and not to store it
for more than one day.[6] For longer-term storage of the powder, keep it at -20°C.[6]

Experimental Protocols for Assessing Anxiolytic

Effects
Elevated Plus-Maze (EPM) Test

The EPM test is a widely used behavioral assay to assess anxiety-like behavior in rodents.[7]

[8][9] The test is based on the natural aversion of rodents to open and elevated spaces.[3][9]

Apparatus:

A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

For mice: arm dimensions of approximately 25 cm x 5 cm, with 16 cm high walls for the
closed arms.[9]

For rats: arm dimensions of approximately 50 cm x 10 cm, with 40 cm high walls for the
closed arms.

The maze should be placed in a quiet, dimly lit room.

Protocol:
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e Habituation: Allow the rodents to acclimate to the testing room for at least 30-60 minutes
before the test.

e Administration of Selank: Administer Selank at the desired dose and route (e.g., 300 pg/kg,
intranasally) 30 minutes before the test.

e Placement on the maze: Gently place the rodent in the center of the maze, facing one of the
open arms.[10]

e Recording: Record the animal's behavior for 5 minutes using a video camera positioned
above the maze.

e Parameters to measure:

o

Time spent in the open arms.

[¢]

Time spent in the closed arms.

o

Number of entries into the open arms.

Number of entries into the closed arms.

[e]

Total number of arm entries.

o

o Data Analysis: An increase in the time spent and the number of entries into the open arms is
indicative of an anxiolytic effect.

Open-Field Test (OFT)

The OFT is another common test to evaluate locomotor activity and anxiety-like behavior.[11]
[12] Rodents naturally tend to stay close to the walls (thigmotaxis) in a novel, open
environment. Anxiolytic compounds increase exploration of the central area.

Apparatus:
e A square or circular arena with walls to prevent escape.

e For mice: typically 40 cm x 40 cm x 30 cm.
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e For rats: typically 100 cm x 100 cm x 40 cm.

e The arena floor is usually divided into a central zone and a peripheral zone.

Protocol:

Habituation: Acclimate the rodents to the testing room for at least 30-60 minutes prior to the
test.

o Administration of Selank: Administer Selank at the desired dose and route 30 minutes before
the test.

o Placement in the arena: Place the rodent in the center of the open-field arena.

e Recording: Record the animal's activity for 5-10 minutes using a video tracking system.

e Parameters to measure:

[¢]

Time spent in the center of the arena.

[¢]

Distance traveled in the center.

[e]

Time spent in the periphery.

Total distance traveled.

o

[¢]

Frequency of rearing (vertical activity).

o Data Analysis: An increase in the time spent and activity in the central zone suggests an
anxiolytic effect. Total distance traveled can be used as a measure of general locomotor
activity.

Signaling Pathway and Experimental Workflow
Proposed Signaling Pathway of Selank's Anxiolytic
Action
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Selank is believed to exert its anxiolytic effects through the allosteric modulation of GABA-A
receptors.[2][5] This enhances the inhibitory effects of the neurotransmitter GABA, leading to a
calming effect.

Selank

GABA-A Receptor Opens Shlorcelon Cl- Influx NEGEEL . Anxiolytic Effect
Channel Hyperpolarization

Click to download full resolution via product page

Caption: Proposed GABAergic signaling pathway for Selank.

Experimental Workflow for Rodent Behavioral Testing

The following diagram illustrates a typical workflow for a rodent study investigating the
anxiolytic effects of Selank.
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Caption: Experimental workflow for Selank rodent studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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